(1-(4-Nitrophenyl)piperidin-4-yl)methanol
Overview
Description
(1-(4-Nitrophenyl)piperidin-4-yl)methanol is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : The synthesis of similar compounds to (1-(4-Nitrophenyl)piperidin-4-yl)methanol involves condensation reactions using specific solvents and bases, as demonstrated in the synthesis of related compounds like 1-(2-nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol and 1-(toluene-4-sulfonyl)-piperidin-4-yl-methanol (Prasad et al., 2008), (Girish et al., 2008).
- Crystal Structure Characterization : X-ray crystallography reveals the crystal structure and conformation of these compounds, which often show the piperidine ring in a chair conformation, and a distorted tetrahedral geometry around certain atoms (Prasad et al., 2008), (Girish et al., 2008).
Chemical Reactivity and Catalysis
- Aromatic Nucleophilic Substitution : Studies on related compounds show aromatic nucleophilic substitution reactions, indicating potential reactivity patterns for this compound in chemical synthesis (Spinelli et al., 1977), (Emokpae et al., 1990).
Biological Applications
- Anticancer Properties : Piperidine derivatives have been explored for their anticancer effects. Compounds with similar structural frameworks have shown antiproliferative activity, suggesting potential research avenues for this compound in oncology (Vinaya et al., 2011).
Miscellaneous Applications
- Synthesis of Novel Compounds : Synthesis of novel compounds using this compound could be explored, as seen in the synthesis of various derivatives from related compounds (Feng, 2011), (Vervisch et al., 2012).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the compound is a derivative of organic ketones, which suggests that it may interact with biological targets in a similar manner to other ketone derivatives .
Pharmacokinetics
It is known that the compound is soluble in alcohol, ether, and ether solutions, but has low solubility in water . This suggests that its bioavailability may be influenced by these factors .
Result of Action
The molecular and cellular effects of (1-(4-Nitrophenyl)piperidin-4-yl)methanol’s action are currently unknown. As a derivative of organic ketones, it may have certain toxic effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its solubility characteristics suggest that it may be more effective in environments where alcohol, ether, or ether solutions are present . Additionally, the compound should be stored in a sealed container and kept away from heat sources and flames for safety and stability .
Properties
IUPAC Name |
[1-(4-nitrophenyl)piperidin-4-yl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c15-9-10-5-7-13(8-6-10)11-1-3-12(4-2-11)14(16)17/h1-4,10,15H,5-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJKPUSPBJFCEMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CO)C2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30634256 | |
Record name | [1-(4-Nitrophenyl)piperidin-4-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30634256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
471937-85-6 | |
Record name | [1-(4-Nitrophenyl)piperidin-4-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30634256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.